Cas no 331947-26-3 (2-(Morpholine-4-carbonyl)-cyclohexanecarboxylic acid)

• Product Name: 2-(Morpholine-4-carbonyl)-cyclohexanecarboxylic acid
• CAS No: 331947-26-3
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 2847760
• Update Time: 2025-05-23

2-(Morpholine-4-carbonyl)-cyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(morpholine-4-carbonyl)cyclohexane-1-carboxylic acid
• 2-(Morpholine-4-carbonyl)-cyclohexanecarboxylic acid
• Oprea1_073436
• Oprea1_765787
• CBDivE_016284
• 2-(MORPHOLINE-4-CARBONYL)CYCLOHEXANECARBOXYLIC ACID

• Inchi： 1S/C12H19NO4/c14-11(13-5-7-17-8-6-13)9-3-1-2-4-10(9)12(15)16/h9-10H,1-8H2,(H,15,16)
• InChI Key： LTXOMALEWAFTIQ-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C(C1CCCCC1C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 0.4
• Topological Polar Surface Area: 66.8

Additional information on 2-(Morpholine-4-carbonyl)-cyclohexanecarboxylic acid

Recent Advances in the Study of 2-(Morpholine-4-carbonyl)-cyclohexanecarboxylic acid (CAS: 331947-26-3)

2-(Morpholine-4-carbonyl)-cyclohexanecarboxylic acid (CAS: 331947-26-3) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its morpholine and cyclohexane carboxylic acid moieties, has been the subject of recent studies due to its potential applications in drug development and therapeutic interventions. The compound's unique structural features make it a promising candidate for modulating biological pathways and targeting specific enzymes or receptors.

Recent research has focused on the synthesis and optimization of 2-(Morpholine-4-carbonyl)-cyclohexanecarboxylic acid to enhance its bioavailability and pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the morpholine ring could significantly improve the compound's binding affinity to target proteins. The study utilized molecular docking simulations and in vitro assays to validate these findings, highlighting the compound's potential as a scaffold for designing novel therapeutics.

In addition to its pharmacological potential, 2-(Morpholine-4-carbonyl)-cyclohexanecarboxylic acid has been investigated for its role in inhibiting specific enzymes involved in inflammatory pathways. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The researchers attributed this activity to the compound's ability to interact with key amino acid residues in the enzyme's active site, as revealed by X-ray crystallography.

Another area of interest is the compound's application in cancer research. Preliminary findings from a 2023 study in the European Journal of Medicinal Chemistry suggested that 2-(Morpholine-4-carbonyl)-cyclohexanecarboxylic acid derivatives could induce apoptosis in certain cancer cell lines. The study employed flow cytometry and Western blot analysis to elucidate the underlying mechanisms, revealing the activation of caspase-dependent apoptotic pathways. These results underscore the compound's potential as a lead molecule for developing anti-cancer agents.

Despite these promising findings, challenges remain in the clinical translation of 2-(Morpholine-4-carbonyl)-cyclohexanecarboxylic acid. Issues such as metabolic stability, toxicity, and formulation need to be addressed through further preclinical studies. Recent efforts have focused on prodrug strategies and nanoparticle-based delivery systems to overcome these limitations, as reported in a 2023 review in Advanced Drug Delivery Reviews.

In conclusion, 2-(Morpholine-4-carbonyl)-cyclohexanecarboxylic acid (CAS: 331947-26-3) represents a versatile scaffold with broad applications in drug discovery and development. Ongoing research aims to optimize its pharmacological profile and explore its therapeutic potential in various disease contexts. Future studies will likely focus on structure-activity relationship (SAR) analyses and in vivo efficacy evaluations to advance this compound toward clinical applications.